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Compound of Interest

Compound Name: GW 2433

Cat. No.: B1672453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GW 2433 is a potent dual agonist of Peroxisome Proliferator-Activated Receptor alpha

(PPARα) and Peroxisome Proliferator-Activated Receptor delta (PPARδ). Its ability to activate

these nuclear receptors makes it a valuable tool in research focused on metabolic diseases,

such as type II diabetes and dyslipidemia. Accurate and consistent preparation of a GW 2433
stock solution is fundamental to achieving reproducible experimental results. This document

provides a detailed protocol for the preparation of a GW 2433 stock solution, along with its

chemical properties, storage conditions, and relevant signaling pathway information.

Quantitative Data Summary
For ease of reference, the key quantitative data for GW 2433 is summarized in the table below.
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Property Value

Chemical Formula C₂₈H₂₈Cl₃FN₂O₄

Molecular Weight 581.89 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage (Solid) -20°C (long-term), 0-4°C (short-term)

Storage (Stock Solution) -20°C (long-term), 0-4°C (short-term)[1]

Experimental Protocol: Preparing a 10 mM GW 2433
Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of GW 2433 in Dimethyl

Sulfoxide (DMSO).

Materials:

GW 2433 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Calculations:
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To prepare a 10 mM stock solution, the required mass of GW 2433 needs to be calculated

using its molecular weight (581.89 g/mol ).

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 581.89 g/mol = 0.0058189 g

Mass (mg) = 5.82 mg

Weighing:

In a fume hood, place a sterile microcentrifuge tube on the analytical balance and tare.

Carefully weigh out 5.82 mg of GW 2433 powder into the microcentrifuge tube.

Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the GW 2433 powder.

Securely cap the tube and vortex the solution until the powder is completely dissolved. A

clear solution should be obtained. Gentle warming (e.g., in a 37°C water bath for a few

minutes) can aid dissolution if necessary.

Aliquoting and Storage:

Once the GW 2433 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage (months). For short-term storage (days to

weeks), 0-4°C is acceptable.[1]
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GW 2433 Signaling Pathway
GW 2433, as a PPARα/δ agonist, activates a specific signaling cascade. Upon binding, PPARs

form a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to

Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target

genes, leading to the recruitment of co-activators and subsequent regulation of gene

transcription. This pathway plays a crucial role in lipid metabolism and energy homeostasis.
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Caption: GW 2433 signaling pathway.

Experimental Workflow
The following diagram outlines the logical flow of preparing the GW 2433 stock solution.
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Caption: Workflow for preparing GW 2433 stock solution.

Safety and Handling
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Researchers and laboratory personnel should adhere to standard laboratory safety practices

when handling GW 2433 and DMSO.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Handle GW 2433 powder in a fume hood to avoid inhalation of dust.

DMSO: DMSO is readily absorbed through the skin and can carry dissolved compounds with

it. Avoid direct contact. If skin contact occurs, wash the affected area thoroughly with water.

Disposal: Dispose of all waste materials, including empty vials, pipette tips, and unused

solutions, in accordance with institutional and local regulations for chemical waste.

It is highly recommended to consult the specific Material Safety Data Sheet (MSDS) for GW
2433 provided by the supplier for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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